Cas no 21209-05-2 (O-(2-{[(2S)-2-cyclohexylpentyl]amino}ethyl) hydrogen sulfurothioate)

• Product name: O-(2-{[(2S)-2-cyclohexylpentyl]amino}ethyl) hydrogen sulfurothioate
• CAS No: 21209-05-2
• MF: C₁₃H₂₇NO₃S₂
• MW: 309.488381624222
• CID: 1403365
• PubChem ID: 210281

O-(2-{[(2S)-2-cyclohexylpentyl]amino}ethyl) hydrogen sulfurothioate Chemical and Physical Properties

Names and Identifiers

• O-(2-{[(2S)-2-cyclohexylpentyl]amino}ethyl) hydrogen sulfurothioate
• DTXSID50943559
• 2-((2-Cyclohexylpentyl)amino)ethanethiol hydrogen sulfate (ester)
• Ethanethiol, 2-(2-cyclohexylpentyl)amino-, hydrogen sulfate (ester)
• S-2-((2-Cyclohexylpentyl)amino)ethyl thiosulfate
• 21209-05-2
• BRN 2981481
• O-{2-[(2-Cyclohexylpentyl)amino]ethyl} hydrogen sulfurothioate

• Inchi： InChI=1S/C13H27NO3S2/c1-2-6-13(12-7-4-3-5-8-12)11-14-9-10-17-19(15,16)18/h12-14H,2-11H2,1H3,(H,15,16,18)/t13-/m1/s1
• InChI Key： TYXDXWWCAXNOHZ-CYBMUJFWSA-N
• SMILES： CCCC(CNCCOS(=O)(=S)O)C1CCCCC1

Computed Properties

• Exact Mass: 309.14341
• Monoisotopic Mass: 309.143235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 99

Experimental Properties

• Density: 1.162
• Boiling Point: 437.8°C at 760 mmHg
• Flash Point: 218.5°C
• Refractive Index: 1.535
• PSA: 58.56